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Compound of Interest

Compound Name: 1-(3-Nitrophenylsulfonyl)piperidine

Cat. No.: B1296588 Get Quote

Abstract: This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and key experimental protocols related to 1-(3-
Nitrophenylsulfonyl)piperidine. The document is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry. All quantitative data is

presented in tabular format for clarity, and detailed methodologies for synthesis and

characterization are described. Visual diagrams generated using Graphviz are included to

illustrate the compound's structure and synthesis workflow.

Chemical Structure and Identifiers
1-(3-Nitrophenylsulfonyl)piperidine is a sulfonamide derivative characterized by a piperidine

ring linked to a 3-nitrophenyl group via a sulfonyl bridge. The piperidine ring, a saturated six-

membered heterocycle, is expected to adopt a stable chair conformation, a common feature for

such structures.[1] The molecule's identity is defined by several key identifiers:

IUPAC Name: 1-[(3-nitrophenyl)sulfonyl]piperidine

CAS Number: 91619-31-7[2][3]

Molecular Formula: C₁₁H₁₄N₂O₄S[2][3]

Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC(=CC=C2)--INVALID-LINK--[O-][2][4]
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InChIKey: BZBNTCYTNHCSJU-UHFFFAOYSA-N[2][4]
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Logical Structure of 1-(3-Nitrophenylsulfonyl)piperidine

{Piperidine Ring | C₅H₁₀N-}

Sulfonyl Group -SO₂-

{3-Nitrophenyl Ring | -C₆H₄(NO₂)} Nitro Group -NO₂

C-N Bond
(meta position)
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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